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Compound of Interest

Compound Name: Z-VEID-AFC

CAS No.: 219138-06-4

Cat. No.: B15590422

Get Quote

For researchers and scientists at the forefront of drug development, ensuring laboratory safety

is paramount. This guide provides essential, immediate safety and logistical information for the

proper handling and disposal of Z-VEID-AFC, a fluorogenic substrate for caspase-6. By

adhering to these procedural steps, you can minimize risks and maintain a safe research

environment.

Immediate Safety and Handling Protocols
Z-VEID-AFC, while a valuable tool in apoptosis research, requires careful handling to avoid

potential exposure. The following table summarizes the key safety information. All personnel

should be thoroughly familiar with the Safety Data Sheet (SDS) provided by the manufacturer

before commencing any work.
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Parameter Information Source

Signal Word Warning [1]

Hazard Statements

Causes skin irritation. Causes

serious eye irritation. May

cause damage to organs

through prolonged or repeated

exposure. Harmful to aquatic

life with long lasting effects.

[1]

Precautionary Statements

Do not ingest, inhale, get in

eyes, on skin, or on clothing.

Wash thoroughly after

handling. Ensure good

ventilation/exhaustion at the

workplace.

[1][2][3]

Storage
Store at -20°C. Keep

receptacle tightly sealed.
[2]

Solubility Soluble in DMSO. [2]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is crucial when handling Z-VEID-AFC. The

following PPE is mandatory to prevent skin and eye contact, as well as inhalation of the

compound.

Equipment Specification

Gloves Chemical-resistant gloves (e.g., nitrile).

Eye Protection Safety glasses with side shields or goggles.

Lab Coat Standard laboratory coat.

Respiratory Protection
Use in a well-ventilated area. If aerosolization is

possible, a fume hood should be utilized.
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Disposal Plan
Proper disposal of Z-VEID-AFC and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Type Disposal Procedure

Unused Z-VEID-AFC

Dispose of in accordance with local, state, and

federal regulations for chemical waste. Do not

allow to enter sewers or water systems.

Contaminated Labware

Decontaminate glassware with an appropriate

solvent. Dispose of single-use plastics as

chemical waste.

Liquid Waste

Collect all liquid waste containing Z-VEID-AFC

in a designated, sealed container for chemical

waste disposal.

Experimental Protocol: Caspase-6 Activity Assay
This section provides a detailed methodology for a typical caspase-6 activity assay using a

fluorogenic substrate like Z-VEID-AFC. This protocol is for informational purposes and should

be adapted to specific experimental needs.

Materials:

Cell lysate containing active caspase-6

Z-VEID-AFC substrate

Assay Buffer (e.g., 20 mM HEPES, 10% sucrose, 0.1% CHAPS, 2 mM DTT)

96-well black microplate

Fluorometric plate reader

Procedure:
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Prepare Reagents: Thaw all reagents on ice. Prepare the assay buffer and the Z-VEID-AFC
substrate solution at the desired concentration in the assay buffer.

Sample Preparation: Prepare cell lysates according to your established laboratory protocol.

Determine the protein concentration of each lysate.

Assay Setup: In a 96-well black microplate, add a specific amount of protein from each cell

lysate to individual wells.

Initiate Reaction: Add the Z-VEID-AFC substrate solution to each well to initiate the

enzymatic reaction.

Incubation: Incubate the plate at 37°C, protected from light.

Measurement: Measure the fluorescence at regular intervals using a fluorometric plate

reader with an excitation wavelength of approximately 400 nm and an emission wavelength

of approximately 505 nm.[2]

Data Analysis: Calculate the rate of AFC release, which is proportional to the caspase-6

activity in the sample.

Visualizing the Handling Workflow and Signaling
Pathway
To further clarify the procedural steps and the biological context of Z-VEID-AFC, the following

diagrams have been generated.
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Caption: A logical workflow for the safe handling and disposal of Z-VEID-AFC.
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Caption: The role of Z-VEID-AFC in the caspase-6 mediated apoptotic pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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